Cas no 90264-75-8 (2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)-)

• Product Name: 2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)-
• CAS No: 90264-75-8
• MF: C₁₈H₃₄N₂O₂
• MW: 310.474765300751
• CID: 790663
• PubChem ID: 71429530
• Update Time: 2025-04-19

2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 3-aminohexahydro-1-(1-oxododecyl)-, (S)-
• (3S)-3-amino-1-dodecanoylazepan-2-one
• (S)-3-Amino-1-dodecanoylazepan-2-one
• 90264-75-8
• DTXSID60848208

• Inchi： 1S/C18H34N2O2/c1-2-3-4-5-6-7-8-9-10-14-17(21)20-15-12-11-13-16(19)18(20)22/h16H,2-15,19H2,1H3/t16-/m0/s1
• InChI Key： AMVXNSMHFXSKID-INIZCTEOSA-N
• SMILES： O=C1[C@H](CCCCN1C(CCCCCCCCCCC)=O)N

Computed Properties

• Exact Mass: 310.262028332g/mol
• Monoisotopic Mass: 310.262028332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.4Ų